1-Methyl homopiperazine hydroiodide

• IUPAC Name: 1-methyl-1,4-diazepane;hydroiodide
• InChI: InChI=1S/C6H14N2.HI/c1-8-5-2-3-7-4-6-8;/h7H,2-6H2,1H3;1H
• InChI Key: PWZVOMXXRFFJRT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCNCC1.I
• Molecular Formula: C6H15IN2
• Molecular Weight: 242.10 g/mol

Description

1-Methyl homopiperazine hydroiodide is a useful research compound. Its molecular formula is C6H15IN2 and its molecular weight is 242.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of homopiperazine (5 g, 50 mmol) in 10 mL of ethanol added a solution of methyl iodide (0.62 mL, 10 mmol) in 5 mL of ethanol in a sealed tube. It was gently stirred at 95° C. for 5 hours. The resulting white precipitate was filtered, washed with a small amount of cold ethanol, and the filtrate was concentrated in vacuo to yield 1-methyl homopiperazine hydroiodide. MS m/z M+H=115. The obtained 1-methylhomopiperazine hydroiodide is converted into free base according to the procedure describing in Example 25. Following the procedure of Example 6, but replacing 1-benzylpiperazine with 1-methyl homopiperazine, provides the desired compound. The product of Example 3 (2.1 g, 2.03 mmol), 1-methylhomopiperazine (700 mg, 6.09 mmol), and triethylamine (0.85 mL, 6.09 mmol) in 10 mL of methylene chloride are used. The reaction is carried out at 45° C. for 15 hours. Semi-pure compound is isolated from silica gel column chromatography. The obtained product (1.0 g, 0.9 mmol) is treated with 48%-HF (4 mL) in 30 mL of acetonitrile in the procedure described in Example 5. The pure title compound is isolated from silica gel column chromatography, followed by reverse phase HPLC.